Cas no 51699-42-4 (Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat)

Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat structure
51699-42-4 structure
Product Name:Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
CAS No:51699-42-4
MF:C11H13FO3
MW:212.217527151108
CID:5074577
Update Time:2023-08-25

Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Chemical and Physical Properties

Names and Identifiers

    • Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
    • Inchi: 1S/C11H13FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6,10,13H,2,7H2,1H3
    • InChI Key: AAITWFUEXQRSAI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(CC(=O)OCC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.5

Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01Q7WD-1g
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester
51699-42-4 95%
1g
$205.00 2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1826052-1g
Ethyl 3-(3-fluorophenyl)-3-hydroxypropanoate
51699-42-4
1g
¥10852.00 2024-05-10
Aaron
AR01Q7WD-5g
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester
51699-42-4 95%
5g
$615.00 2025-02-12
Aaron
AR01Q7WD-10g
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester
51699-42-4
10g
$440.00 2023-12-14
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.